Cas no 1006333-20-5 (methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 1006333-20-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD08559007
• CID: 3060841
• PubChem ID: 19576710
• Update Time: 2025-04-21

methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate
• EN300-231214
• STK351547
• METHYL 1-(SEC-BUTYL)PYRAZOLE-3-CARBOXYLATE
• methyl 1-butan-2-ylpyrazole-3-carboxylate
• Methyl 1-(sec-butyl)-1h-pyrazole-3-carboxylate
• CS-0295671
• AKOS000319199
• METHYL1-SEC-BUTYL-1H-PYRAZOLE-3-CARBOXYLATE
• 1006333-20-5
• METHYL 1-SEC-BUTYL-1H-PYRAZOLE-3-CARBOXYLATE

• MDL： MFCD08559007
• Inchi： 1S/C9H14N2O2/c1-4-7(2)11-6-5-8(10-11)9(12)13-3/h5-7H,4H2,1-3H3
• InChI Key： OLDSMJHKXUWGBW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C(C)CC)N=1)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives